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For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbonyl cyanide p-trifluoromethoxyphenylhydrazone (FCCP) is a potent mobile
ionophore and a classical uncoupler of mitochondrial oxidative phosphorylation. By transporting
protons across the inner mitochondrial membrane, FCCP dissipates the proton gradient that is
essential for ATP synthesis. This disruption of the electrochemical potential makes FCCP an
invaluable tool for studying mitochondrial function, cellular bioenergetics, and signaling
pathways modulated by mitochondrial activity. These application notes provide detailed
information on the solubility and preparation of FCCP for various in vitro experimental settings.

Data Presentation: Solubility of FCCP

FCCP is readily soluble in organic solvents but is insoluble in water. The following table
summarizes the solubility of FCCP in commonly used solvents for in vitro research.
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Concentration

Molar

Solvent Concentration Reference
(mg/mL) (mM)

DMSO =100 mg/mL 393.44 mM [1]

DMSO 51 mg/mL 200.65 mM [2]

DMSO 25.42 mg/mL 100 mM [3]

Ethanol > 33.3 mg/mL 131.01 mM [1]

Ethanol 51 mg/mL 200.65 mM [2]

Water Insoluble Insoluble [2][4]

Note: The solubility of FCCP in DMSO can be affected by the presence of moisture. It is

recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[2]

Experimental Protocols

Preparation of FCCP Stock Solution (10 mM in DMSO)

Materials:

FCCP (powder, MW: 254.17 g/mol )

Vortex mixer

Calibrated pipettes

Procedure:

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

¢ Pre-warm the anhydrous DMSO to room temperature if stored at a lower temperature.

o Weigh out the desired amount of FCCP powder using a calibrated analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.54 mg of FCCP.
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e Add the weighed FCCP to a sterile microcentrifuge tube.

¢ Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM stock solution,
add 1 mL of DMSO for every 2.54 mg of FCCP.

» Vortex the solution thoroughly until the FCCP is completely dissolved. Gentle warming (e.g.,
in a 37°C water bath) can aid in dissolution.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the aliquots at -20°C for long-term storage (up to 6 months) or at 4°C for short-term
storage (up to 2 years for powder).[1] For solutions in solvent, storage at -80°C for up to a
year and at -20°C for up to 6 months is recommended.[1]

Preparation of FCCP Working Solution for Cell Culture
Experiments

Materials:

e 10 mM FCCP stock solution in DMSO

e Pre-warmed cell culture medium

 Sterile tubes

Procedure:

e Thaw a single-use aliquot of the 10 mM FCCP stock solution at room temperature.

» Determine the final desired working concentration of FCCP for your experiment. A typical
working concentration range for FCCP is 1-10 uM.

o Perform a serial dilution of the stock solution in pre-warmed cell culture medium to achieve
the final working concentration. For example, to prepare 1 mL of a 10 uM working solution:

o Add 1 pL of the 10 mM FCCP stock solution to 999 uL of cell culture medium.
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» Mix the working solution gently by pipetting up and down.

e Add the working solution to your cell culture plates. Ensure that the final concentration of
DMSO in the culture medium is low (typically < 0.1%) to avoid solvent-induced cytotoxicity. A
vehicle control (medium with the same concentration of DMSO) should always be included in
the experiment.

Protocol for Using FCCP in a Seahorse XF Cell Mito
Stress Test

The Seahorse XF Cell Mito Stress Test is a widely used assay to assess mitochondrial
function. FCCP is used as the uncoupling agent to measure maximal respiration.

Materials:

Cells seeded in a Seahorse XF cell culture microplate

Seahorse XF Assay Medium

10 mM FCCP stock solution in DMSO

Other Mito Stress Test reagents (Oligomycin, Rotenone/Antimycin A)

Seahorse XF Analyzer
Procedure:

o Prepare the Seahorse XF Assay Medium according to the manufacturer's instructions. This
typically involves supplementing the base medium with pyruvate, glutamine, and glucose.

» Prepare the injection port plate of the Seahorse XF cartridge. Dilute the 10 mM FCCP stock
solution in the Seahorse XF Assay Medium to the desired concentration for injection. The
optimal concentration of FCCP needs to be determined empirically for each cell type and
seeding density, as too low a concentration will not induce maximal respiration, while too
high a concentration can be toxic.[5] A typical starting point for FCCP titration is a range of
0.5-2 uM.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.youtube.com/watch?v=zY0x-HGw7zU
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Load the diluted FCCP solution into the designated port of the sensor cartridge (typically Port
B).

» Replace the cell culture medium in the microplate with the prepared Seahorse XF Assay
Medium.

 Incubate the cell plate in a non-CO2 incubator at 37°C for at least 30-60 minutes to allow the
temperature and pH to equilibrate.

o Calibrate the Seahorse XF Analyzer with the loaded sensor cartridge.

e Run the Mito Stress Test assay. The instrument will sequentially inject the mitochondrial
inhibitors and FCCP and measure the oxygen consumption rate (OCR) in real-time. FCCP
injection will induce a rapid increase in OCR, representing the maximal respiratory capacity
of the cells.[5][6]

Mandatory Visualizations
Signaling Pathway of FCCP Action

Caption: FCCP acts as a protonophore, dissipating the mitochondrial proton gradient.

Experimental Workflow for FCCP Preparation
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Caption: Workflow for preparing FCCP stock and working solutions for in vitro use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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